Cas no 18870-14-9 (2-iodo-terephthalonitrile)
2-iodo-terephthalonitrile structure
Product Name:2-iodo-terephthalonitrile
CAS No:18870-14-9
MF:C8H3IN2
MW:254.02729344368
CID:907567
PubChem ID:11010503
Update Time:2025-04-19
2-iodo-terephthalonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-iodo-terephthalonitrile
- 2-iodobenzene-1,4-dicarbonitrile
- DTXSID70451808
- SCHEMBL12318008
- 18870-14-9
-
- Inchi: 1S/C8H3IN2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3H
- InChI Key: OKXUKLVZYAMJAN-UHFFFAOYSA-N
- SMILES: IC1C=C(C#N)C=CC=1C#N
Computed Properties
- Exact Mass: 253.93369
- Monoisotopic Mass: 253.93410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
2-iodo-terephthalonitrile Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
18870-14-9 (2-iodo-terephthalonitrile) Related Products
- 42872-79-7(3-Iodo-4-methylbenzonitrile)
- 1227311-09-2(4-Iodo-3,5-dimethylbenzonitrile)
- 42872-85-5(4-Iodo-3-methylbenzonitrile)
- 4387-36-4(2-Iodobenzonitrile)
- 79887-24-4(2,5-Diiodobenzonitrile)
- 52107-70-7(2-Iodo-3-methylbenzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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